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Compound of Interest

Compound Name: Cortisol-1,2-D2

Cat. No.: B15555761

Essential Safety and Handling of Cortisol-1,2-D2

IMMEDIATE ACTION REQUIRED: Personnel handling Cortisol-1,2-D2 must adhere to the
following safety protocols to minimize exposure risk and ensure safe disposal. This guide
provides essential information for researchers, scientists, and drug development professionals.

Cortisol-1,2-D2 is a stable, non-radioactive isotopically labeled form of Cortisol. While the
deuterium labeling does not add radioactive hazards, the compound should be handled with
the same precautions as the parent compound, Cortisol, which is a corticosteroid.[1][2]
Prolonged or repeated exposure to corticosteroids may cause damage to organs and is
suspected of damaging fertility or the unborn child.[3][4]

Personal Protective Equipment (PPE)

All personnel must use the following PPE when handling Cortisol-1,2-D2, particularly in its
powdered form. Engineering controls such as fume hoods or glove boxes should be the
primary means of exposure control.
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PPE Component

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator
(e.g., N100) or a Powered Air-
Purifying Respirator (PAPR)

To prevent inhalation of fine

particles.

Hand Protection

Two pairs of chemical-resistant

gloves (e.g., nitrile)

The inner glove should be
tucked under the lab coat
sleeve, and the outer glove

should extend over the sleeve.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles.

Body Protection

Disposable lab coat with long

sleeves and a solid front

To prevent skin contact and
contamination of personal

clothing.

Operational Plan: Handling and Storage

Storage:

o Store Cortisol-1,2-D2 at room temperature in a tightly sealed container.

e The compound is stable under recommended storage conditions, but should be re-analyzed

for chemical purity after three years.

Handling (Step-by-Step):

o Preparation: Before handling, ensure the designated area (preferably a fume hood or

ventilated balance enclosure) is clean and uncluttered.

e Gowning: Put on all required PPE as specified in the table above.

» Weighing: If weighing the powdered form, do so within a containment system to minimize

dust generation.
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e Solution Preparation: If preparing a solution, add the solvent to the Cortisol-1,2-D2 slowly to
avoid splashing.

» Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

» De-gowning: Remove PPE in the reverse order it was put on, being careful to avoid self-
contamination. Dispose of disposable PPE as outlined in the disposal plan.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan

Deuterated Compound Specifics:

e Cortisol-1,2-D2 is a stable isotope-labeled compound and is not radioactive.

o Disposal regulations for deuterated compounds are the same as for the unlabeled
compound.

Waste Disposal:

» Solid Waste: All disposable PPE (gloves, lab coats, etc.) and any materials used to clean up
spills should be placed in a sealed bag and disposed of as chemical waste.

o Chemical Waste: Unused Cortisol-1,2-D2 and any solutions containing the compound
should be disposed of as hazardous chemical waste.

o Follow all local, regional, and national regulations for hazardous waste disposal. Do not
empty into drains.

Experimental Workflow: Safe Handling of Cortisol-
1,2-D2
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Caption: Workflow for the safe handling and disposal of Cortisol-1,2-D2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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